2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H19N5O/c1-2-13-11-20-17(21-12-13)23-15-5-8-22(9-6-15)16-14(10-18)4-3-7-19-16/h3-4,7,11-12,15H,2,5-6,8-9H2,1H3
• InChI Key: ZWGUNZRECHYYRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile, also known as EPYC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. In

Mechanism of Action

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile exerts its effects through the inhibition of specific enzymes, leading to alterations in various cellular processes. For example, its inhibition of protein kinase C leads to decreased cell proliferation and differentiation, while its inhibition of cyclin-dependent kinase 2 leads to cell cycle arrest and apoptosis. 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile's anti-inflammatory and antioxidant properties are thought to be due to its ability to scavenge reactive oxygen species and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on specific enzymes, it has been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile has also been shown to induce apoptosis in cancer cells and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition of specific cellular processes. However, its potency and selectivity may vary depending on the cell type and experimental conditions used. Additionally, the synthesis of 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile can be challenging and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several potential directions for future research on 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile. One area of interest is its potential use in the treatment of neurodegenerative disorders, given its antioxidant and anti-inflammatory properties. Additionally, further studies on its mechanism of action and effects on specific signaling pathways could provide insight into its potential use in cancer treatment. Finally, the development of more efficient and scalable synthesis methods for 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile could facilitate its use in larger-scale experiments and drug development efforts.

Synthesis Methods

The synthesis of 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile involves the reaction of 2-pyridinecarbonitrile with 1-(2-bromoethyl)-5-ethylpyrimidine-2,4-dione in the presence of triethylamine and palladium on carbon. This reaction results in the formation of 2-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile as the final product.

Scientific Research Applications

2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile has been extensively studied for its potential use in drug discovery and development. It has been found to have inhibitory effects on certain enzymes, including protein kinase C and cyclin-dependent kinase 2, which are involved in various cellular processes such as cell proliferation and differentiation. 2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyridine-3-carbonitrile has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.